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Compound of Interest

Compound Name: 3-Hydroxyazetidine hydrochloride

Cat. No.: B016518

For researchers, scientists, and professionals in drug development, a precise understanding of
the physicochemical properties of chemical compounds is paramount. This guide provides an
in-depth analysis of the molecular weight of 3-hydroxyazetidine hydrochloride, a key building
block in medicinal chemistry.

Core Data Presentation

The molecular weight of 3-hydroxyazetidine hydrochloride is a fundamental parameter for
stoichiometric calculations, solution preparation, and analytical characterization. The table
below summarizes the key molecular weight and formula information for the compound and its
constituent parts.

Compound Name Chemical Formula Molecular Weight ( g/mol )

3-Hydroxyazetidine

_ C3H7NO-HCI or CsHsCINO 109.55[1][2][3]
Hydrochloride
3-Hydroxyazetidine (Parent
CsH7NO 73.09
Compound)
Hydrochloric Acid HCI 36.46
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Note: The molecular weight of 3-Hydroxyazetidine was calculated based on its chemical
formula (CsH7NO) and the atomic weights of its constituent elements.

Logical Relationship of Molecular Weight
Components

The molecular weight of 3-hydroxyazetidine hydrochloride is the sum of the molecular
weights of its parent compound, 3-hydroxyazetidine, and hydrochloric acid. This relationship is
visualized in the following diagram.

Molecular Weight Composition

3-Hydroxyazetidine Hydrochloric Acid
(CsH7NO) (HCI)
MW: 73.09 g/mol MW: 36.46 g/mol

3-Hydroxyazetidine Hydrochloride

(CsHsCINO)
MW: 109.55 g/mol

Click to download full resolution via product page

Caption: Composition of 3-Hydroxyazetidine Hydrochloride.

Experimental Determination of Molecular Weight

The molecular weight of 3-hydroxyazetidine hydrochloride can be experimentally verified
using several analytical techniques. Mass spectrometry is the most common and precise
method.

Experimental Protocol: Mass Spectrometry Analysis

Objective: To determine the molecular weight of 3-hydroxyazetidine hydrochloride using
electrospray ionization mass spectrometry (ESI-MS).

Materials:
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3-Hydroxyazetidine hydrochloride sample

Methanol (HPLC grade)

Deionized water (18.2 MQ-cm)

Formic acid (LC-MS grade)

Mass spectrometer with ESI source

Procedure:

e Sample Preparation:

o Prepare a stock solution of 3-hydroxyazetidine hydrochloride in methanol at a
concentration of 1 mg/mL.

o From the stock solution, prepare a dilute solution (e.g., 10 ug/mL) in a solvent mixture of
50:50 methanol:water with 0.1% formic acid. The formic acid aids in the ionization
process.

¢ Instrument Setup:

o Calibrate the mass spectrometer using a standard calibration solution to ensure mass
accuracy.

o Set the ESI source to positive ion mode.

o Optimize the source parameters, including capillary voltage, cone voltage, desolvation gas
flow, and temperature, to achieve a stable and robust signal.

o Data Acquisition:

o Infuse the prepared sample solution into the mass spectrometer at a constant flow rate
(e.g., 5-10 pL/min).

o Acquire the mass spectrum over a relevant mass-to-charge (m/z) range (e.g., m/z 50-
200).
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o Data Analysis:

o The expected ion to be observed is the protonated molecule of 3-hydroxyazetidine,
[M+H]*, where M is the neutral 3-hydroxyazetidine molecule.

o The theoretical m/z for the [M+H]* ion of 3-hydroxyazetidine (CsH7NO) is approximately
74.06.

o The observed m/z value from the mass spectrum should be compared to the theoretical
value to confirm the identity and molecular weight of the parent compound. The
hydrochloride salt itself will not be directly observed as a single entity in the gas phase
under these conditions.

Experimental Workflow

The general workflow for the experimental determination of the molecular weight is illustrated
below.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Mass Spectrometry Workflow
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Caption: Workflow for Molecular Weight Determination by MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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